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Compound of Interest

Compound Name: 4-(oxan-2-yl)aniline

Cat. No.: B6171799

In-Depth Technical Guide: 4-(Oxan-2-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Oxan-2-yl)aniline, a heterocyclic aromatic amine, represents a valuable scaffold in
medicinal chemistry and materials science. Its unique structural combination of a rigid aniline
ring and a flexible saturated oxane moiety provides a versatile platform for the development of
novel therapeutic agents and functional materials. The aniline component offers a key site for
further chemical modification, while the oxane ring can influence solubility, metabolic stability,
and conformational properties. This guide provides a comprehensive overview of the chemical
identity, properties, and synthesis of 4-(oxan-2-yl)aniline, tailored for professionals in research
and development.

Chemical Identity and Nomenclature

The compound with the chemical structure of an aniline ring substituted with an oxane group at
the fourth position is systematically named according to IUPAC nomenclature.

IUPAC Name: 4-(Tetrahydro-2H-pyran-2-yl)aniline

A more contemporary and equally correct IUPAC name, recognizing "oxane" as the preferred
name for the tetrahydropyran ring, is:
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4-(Oxan-2-yl)aniline

Synonyms:

e 2-(4-Aminophenyl)-tetrahydro-pyran
e 4-(Tetrahydropyran-2-yl)aniline

Physicochemical Properties

While extensive experimental data for 4-(oxan-2-yl)aniline is not widely published in readily
available literature, the physicochemical properties of its hydrochloride salt and related
derivatives provide valuable insights. The data for closely related compounds are summarized
below to offer a comparative reference.
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Synthesis and Experimental Protocols
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The synthesis of 4-(oxan-2-yl)aniline and its derivatives is of significant interest for generating
compound libraries for drug discovery. While a specific, detailed protocol for the parent
compound is not ubiquitously documented, general synthetic strategies for related
tetrahydropyran-substituted anilines often involve the coupling of a protected aniline derivative
with a suitable tetrahydropyran precursor, followed by deprotection.

One plausible synthetic approach is visualized in the workflow diagram below. This general
scheme illustrates the key transformations that could be employed.
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Caption: A potential synthetic workflow for 4-(oxan-2-yl)aniline.
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Applications in Drug Discovery and Medicinal
Chemistry

The tetrahydropyran moiety is a common structural motif in many approved drugs and clinical
candidates, valued for its ability to improve pharmacokinetic properties. Similarly, the aniline
scaffold is a cornerstone in the design of kinase inhibitors and other targeted therapies. The
combination of these two fragments in 4-(oxan-2-yl)aniline makes it and its derivatives
attractive candidates for drug discovery programs.

Derivatives of tetrahydropyran-substituted anilines have been investigated as potent inhibitors
of various protein kinases. For instance, compounds incorporating this scaffold have shown
inhibitory activity against Transforming Growth Factor-f (TGF-[3) type | receptor, also known as
Activin-Like Kinase 5 (ALK5). ALKS5 is a key mediator in cell growth, differentiation, and
apoptosis, and its signaling pathway is often dysregulated in cancer and fibrosis.

The general signaling pathway of ALKS5 is depicted below:
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Caption: Simplified TGF-/ALKS signaling pathway.

While 4-(oxan-2-yl)aniline itself has not been extensively characterized as a direct inhibitor, it
serves as a crucial building block for more complex molecules designed to target such
pathways. The development of derivatives often involves the substitution on the aniline's amino
group to achieve specific interactions with the target protein's active site.

Conclusion
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4-(Oxan-2-yl)aniline is a chemical entity with significant potential in the field of drug discovery
and development. Its straightforward, yet versatile, structure provides a foundation for the
synthesis of a wide array of derivatives. While public domain data on the specific biological
activity and detailed experimental protocols of the parent compound are limited, the exploration
of its derivatives continues to be a promising area of research, particularly in the development
of targeted therapies. This guide serves as a foundational resource for researchers and
scientists looking to leverage the unique properties of this compound in their work.

« To cite this document: BenchChem. [[IUPAC name and synonyms for 4-(oxan-2-yl)aniline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6171799#iupac-name-and-synonyms-for-4-oxan-2-
yl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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